Cas no 886497-61-6 (Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate)

• Product Name: Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate
• CAS No: 886497-61-6
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5031689
• Update Time: 2026-02-28

Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate
• ethyl 4-methyl-2-(oxolan-2-ylamino)-1,3-thiazole-5-carboxylate
• 4-Methyl-2-(tetrahydro-furan-2-ylamino)-thiazole-5-carboxylic acid ethyl ester
• A923245

• Inchi： 1S/C11H16N2O3S/c1-3-15-10(14)9-7(2)12-11(17-9)13-8-5-4-6-16-8/h8H,3-6H2,1-2H3,(H,12,13)
• InChI Key： KJLGLUWCSJUSBH-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C)N=C1NC1CCCO1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 277
• XLogP3: 2.7
• Topological Polar Surface Area: 88.7

Additional information on Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate

Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate (CAS No. 886497-61-6): A Comprehensive Overview

Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate, identified by its CAS number 886497-61-6, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the thiazole class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tetrahydrofuran-2-ylamino group and a carboxylate moiety, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate have been subjects of extensive research due to its promising pharmacological profile. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents. The thiazole ring, a core structural component, is known for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of the tetrahydrofuran-2-ylamino group enhances the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In addition to its structural significance, Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate has been investigated for its interaction with biological targets. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its ability to modulate the activity of enzymes such as kinases and phosphodiesterases has been explored in vitro. These findings are particularly intriguing given the growing interest in targeted therapies for chronic diseases.

The carboxylate group in Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate also plays a crucial role in determining its pharmacokinetic properties. Carboxylate esters are known for their stability and bioavailability, which are essential factors in drug design. This stability ensures that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby enhancing its therapeutic efficacy. Furthermore, the presence of the carboxylate group allows for further chemical modifications, enabling researchers to fine-tune the properties of the molecule for specific applications.

Recent advancements in computational chemistry have also contributed to a deeper understanding of Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate's interactions with biological targets. Molecular docking studies have revealed potential binding modes with various proteins and enzymes, providing insights into its mechanism of action. These computational approaches complement experimental data and have accelerated the process of drug discovery by predicting the most likely binding sites and interactions.

The pharmaceutical industry has shown considerable interest in thiazole derivatives due to their broad spectrum of biological activities. Ethyl 4-methyl-2-((tetrahydrofuran-2-yl)amino)thiazole-5-carboxylate is no exception and has been tested in various preclinical models. Initial results indicate that it may possess therapeutic potential in treating conditions such as inflammation, neurodegenerative diseases, and cancer. These findings have spurred further research into optimizing the compound's structure and exploring new synthetic pathways.

The role of natural products in inspiring synthetic chemists cannot be overstated. Many thiazole derivatives have been isolated from plants and microorganisms, showcasing their natural occurrence and biological relevance. Ethyl 4-methyl-2-((tetrahydrofuran-2-yaml)amino)thiazole -5-carbox yl ate draws inspiration from these natural sources while incorporating synthetic modifications to enhance its pharmacological properties. This approach aligns with the growing trend towards green chemistry and sustainable drug development.

The future prospects for Ethyl 4-methyl -2 - (( tetrahy dro furan - 2 - yl ) amino ) thia z ole -5 - car box yl ate are promising , with ongoing research aimed at elucidating its full therapeutic potential . Collaborative efforts between academic institutions , pharmaceutical companies , and biotechnology firms are expected to yield novel derivatives with improved efficacy and reduced side effects . Additionally , advances in bioprocessing techniques may facilitate large-scale production , making this compound more accessible for clinical use.